2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]-4-[(2-propylpyrimidin-5-yl)methyl]morpholine
• InChI: InChI=1S/C20H27N3O2/c1-3-4-20-21-12-17(13-22-20)14-23-9-10-25-19(15-23)11-16-5-7-18(24-2)8-6-16/h5-8,12-13,19H,3-4,9-11,14-15H2,1-2H3
• InChI Key: CQZBPBXXPKTHPB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=C(C=N1)CN2CCOC(C2)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine is not fully understood. However, studies have shown that the compound inhibits various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway, which are involved in cell growth, inflammation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine has various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation and oxidative stress, improve cognitive function, and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine in lab experiments include its potential therapeutic applications in various diseases and its ability to inhibit various signaling pathways. However, the limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its safety and efficacy.

Future Directions

Future research directions for 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine include further studies to determine its mechanism of action, safety, and efficacy in various diseases. Additionally, studies could focus on developing derivatives of the compound to improve its potency and selectivity. Furthermore, the compound could be studied for its potential applications in other diseases, such as autoimmune diseases and metabolic disorders.

Synthesis Methods

The synthesis of 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine involves the reaction of 4-(chloromethyl)phenyl methanesulfonate with 2-propyl-5-(4-pyridyl)pyrimidine in the presence of a base. The resulting intermediate is then reacted with morpholine and a palladium catalyst to yield the final product.

Scientific Research Applications

2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine has been studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. Studies have shown that the compound has anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It also has potential as a treatment for cardiovascular diseases by reducing inflammation and oxidative stress. Additionally, the compound has shown promising results in improving cognitive function and reducing neuroinflammation in animal models of Alzheimer's disease.